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Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Methylzinc Chloride: Core Specifications

The following table summarizes key physical and chemical properties for quick reference during experiment

planning and troubleshooting.

Property Specification

CAS Number 5158-46-3 [1] [2] [3]

Molecular Formula CHsClzn [1] [2] [3]

Molecular Weight 115.87 g/mol [1] [2] [3]

Common Form 2.0 M solution in Tetrahydrofuran (THF) [1] [2]
Physical Appearance Colorless to yellow, turbid solution [2] [3]
Density 1.033 g/mL at 25 °C [1] [2]

Boiling Point 67 °C [1]

Flash Point -17 °C (1.4 °F) - closed cup [1] [2]
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Handling, Safety, and Troubleshooting

This section addresses common issues and critical safety procedures.

Frequently Asked Questions

¢ Q1: What are the most critical safety precautions when handling this reagent? Methylzinc
chloride is highly flammable and corrosive [1] [2] [3]. You must work under an inert atmosphere
(e.g., nitrogen or argon) and away from any ignition sources [2] [3]. It causes severe skin burns and
eye damage [2] [3]. Full personal protective equipment (PPE) including gloves, goggles, and a

faceshield is mandatory [1].

e Q2: Why is my solution turbid or yellow? The technical data states that the solution can range from
colorless to yellow and is often turbid [2] [3]. A slight yellow color or turbidity may be normal.
However, a significant color change or the formation of precipitates could indicate decomposition or

moisture contamination.

¢ Q3: What is a key stability concern for the THF solvent? The solution may form explosive
peroxides over time [2] [3]. Always test for peroxides before concentrating or distilling the solution. If

peroxides are detected, follow established safety protocols for quenching [4].

¢ Q4: What should I do in case of skin contact? Immediately take off all contaminated clothing and

rinse the affected skin with plenty of water. Seek medical attention immediately [2] [3].

Common Problem: Low Reactivity or Yield

A frequent cause of low yield is the inadvertent quenching of the reagent by trace moisture.

¢ Prevention and Optimization:
o Scrupulous Drying: Ensure all glassware, syringes, and needles are thoroughly oven-dried
and cooled under an inert atmosphere.
o Dry Solvents: Use anhydrous solvents. Commercially available solvents in sure-seal bottles
are recommended. For THF, further drying with a solvent purification system may be employed

[4].
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o Reaction Setup: Perform reactions under a positive pressure of inert gas. Use rubber septa for

syringe operations and cannula transfers [4].
o Titration: For critical applications, the concentration of the reagent can be determined by

titration immediately before use to ensure accuracy [4].

Representative Reaction Workflow

Methylzinc chloride is commonly used in Negishi cross-coupling reactions [1]. The diagram below

illustrates a general workflow for such a reaction, from preparation to purification.
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Workflow Description: The process begins with critical preparation of dry apparatus under an inert gas.
Reagents are combined for the nickel-catalyzed cross-coupling [1]. The reaction is monitored until
completion, followed by a careful work-up to quench excess organozinc reagent and final purification to

isolate the desired product.

Experimental Protocol Suggestion

While a specific procedure for methylzinc chloride was not found, the general method for preparing and
using a related organozinc reagent (TMPZnCI-LiCl) is highly instructive [4]. This demonstrates the

meticulous techniques required:

e Apparatus Preparation: An oven-dried flask is equipped with a stir bar, addition funnel, and nitrogen
inlet. It undergoes three evacuation and refilling cycles with nitrogen to ensure an inert
atmosphere [4].

¢ Lithiation: The amine precursor is dissolved in anhydrous THF and cooled in an ice-water bath. A
solution of n-butyllithium is added dropwise while maintaining the internal temperature below 10°C [4].

e Transmetalation: The generated lithium amide solution is then added dropwise via cannula to a
separately prepared and intensively dried suspension of zinc chloride in THF [4].

e Titration: The resulting solution is titrated to determine its exact concentration before use in the
subsequent reaction [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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